Cas no 1782857-31-1 (1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro-)

7-Bromo-1-cyclopropyl-2,3-dihydro-1H-indene is a brominated indene derivative featuring a cyclopropyl substituent at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the bromine atom enhances its reactivity, enabling selective functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The cyclopropyl group contributes to steric and electronic modulation, making it useful in the design of bioactive molecules. Its stable dihydroindene core ensures compatibility with a range of reaction conditions. This compound is typically handled under inert conditions due to its sensitivity to air and moisture.

1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- structure

1782857-31-1 structure

Product Name:1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro-

CAS No:1782857-31-1

MF:C₁₂H₁₃Br

MW:237.135622739792

CID:5210940

Update Time:2025-06-12

1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

- 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro-
- 7-Bromo-1-cyclopropyl-2,3-dihydro-1H-indene
- Inchi： 1S/C12H13Br/c13-11-3-1-2-9-6-7-10(12(9)11)8-4-5-8/h1-3,8,10H,4-7H2
- InChI Key： LWXOZWRMPIIKGN-UHFFFAOYSA-N
- SMILES： C1(C2CC2)C2=C(C=CC=C2Br)CC1

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Additional information on 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro-

Comprehensive Overview of 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- (CAS No. 1782857-31-1)

The compound 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- (CAS No. 1782857-31-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a cyclopropyl group and a bromo substituent, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the key reasons for the growing interest in 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- is its role in high-throughput screening (HTS) and combinatorial chemistry. The compound's ability to act as a scaffold for further functionalization makes it invaluable in the quest for new bioactive molecules. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, which are critical areas in modern pharmacology.

In addition to its pharmaceutical applications, 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- is also being investigated for its use in advanced materials. Its rigid indene core and the presence of a bromo group allow for precise modifications, making it a candidate for organic electronics and photovoltaic materials. This dual applicability in both life sciences and materials science underscores its importance in contemporary research.

The synthesis of 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- typically involves multi-step organic reactions, including cyclopropanation and bromination. These processes require careful optimization to ensure high yield and purity, which are essential for its subsequent applications. Analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are routinely employed to characterize this compound.

From an environmental and safety perspective, 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- is handled under standard laboratory conditions. While it is not classified as hazardous, proper precautions, such as the use of personal protective equipment (PPE), are recommended during its handling and storage. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of green chemistry and sustainable synthesis.

As the demand for innovative chemical entities grows, 1H-Indene, 7-bromo-1-cyclopropyl-2,3-dihydro- is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology. Its versatility and potential for customization make it a valuable asset in the toolkit of chemists and researchers worldwide.